Chromatography Standards
  • Promethazine Hydrochloride
    Promethazine Hydrochloride
    • Cat. No.:
    • B000255
    • CAS No.:
    • 58-33-3
    • Molecular Formula:
    • C17H20N2S.ClH
      C17H21ClN2S
    • Molecular Weight:
    • 320.9 g/mol
    Description
    Promethazine hydrochloride is an odorless white to faint yellow crystalline powder. Bitter taste. A 10% solution in water has a pH of 3.5-5.0. (NTP, 1992)
    Promethazine hydrochloride is the hydrochloride salt ...
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  • Procaine Hydrochloride
    Procaine Hydrochloride
    • Cat. No.:
    • B000508
    • CAS No.:
    • 51-05-8
    • Molecular Formula:
    • C13H21ClN2O2
    • Molecular Weight:
    • 272.77 g/mol
    Description
    Procaine hydrochloride is an organic molecular entity.
    Procaine Hydrochloride is the hydrochloride salt form of procaine, a benzoic acid derivative with local anesthetic and antiarrhythmic properties. Procain...
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  • Primidone
    Primidone
    • Cat. No.:
    • B1678105
    • CAS No.:
    • 125-33-7
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 218.25 g/mol
    Description
    Primidone can cause cancer according to The National Toxicology Program.
    Primaclone is an odorless white crystalline powder. Slightly bitter taste. No acidic properties. (NTP, 1992)
    Primidone is a pyrimido...
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  • (+)-Pulegone
    (+)-Pulegone
    • Cat. No.:
    • B1678340
    • CAS No.:
    • 89-82-7
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Pulegone can cause cancer according to California Labor Code.
    (+)-pulegone is the (5R)-enantiomer of p-menth-4(8)-en-3-one.
    Pulegone has been reported in Minthostachys mollis, Perilla frutescens, and other...
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  • Pyrimethamine
    Pyrimethamine
    • Cat. No.:
    • B1678524
    • CAS No.:
    • 58-14-0
    • Molecular Formula:
    • C12H13ClN4
    • Molecular Weight:
    • 248.71 g/mol
    Description
    Pyrimethamine can cause developmental toxicity according to state or federal government labeling requirements.
    Pyrimethamine is an odorless white crystalline powder. Tasteless. An antimalarial drug.
    Pyrime...
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  • Procyanidin B1
    Procyanidin B1
    • Cat. No.:
    • B1679151
    • CAS No.:
    • 20315-25-7
    • Molecular Formula:
    • C30H26O12
    • Molecular Weight:
    • 578.5 g/mol
    Description
    Procyanidin B1 is a proanthocyanidin consisting of (-)-epicatechin and (+)-catechin units joined by a bond between positions 4 and 8' respectively in a beta-configuration.. Procyanidin B1 can be found in Cinnamo...
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  • Promazine Hydrochloride
    Promazine Hydrochloride
    • Cat. No.:
    • B1679183
    • CAS No.:
    • 53-60-1
    • Molecular Formula:
    • C17H21ClN2S
    • Molecular Weight:
    • 320.9 g/mol
    Description
    Promazine Hydrochloride is the hydrochloride salt form of promazine, a phenothiazine derivative with antipsychotic and antiemetic properties. Promazine hydrochloride blocks postsynaptic dopamine receptors D1 and...
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  • Propionic acid
    Propionic acid
    • Cat. No.:
    • B1679646
    • CAS No.:
    • 79-09-4
    • Molecular Formula:
    • C3H6O2
      C3H6O2
      CH3CH2COOH
    • Molecular Weight:
    • 74.08 g/mol
    Description
    Propionic acid is a colorless liquid with a sharp rancid odor. Produces irritating vapor. (USCG, 1999)
    Propionic acid, [solution] appears as a clear oily aqueous liquid with a pungent rancid odor. Burns skin ...
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  • Propylthiouracil
    Propylthiouracil
    • Cat. No.:
    • B1679721
    • CAS No.:
    • 51-52-5
    • Molecular Formula:
    • C7H10N2OS
    • Molecular Weight:
    • 170.23 g/mol
    Description
    Propylthiouracil can cause cancer according to an independent committee of scientific and health experts. It can cause developmental toxicity according to state or federal government labeling requirements.
    6-...
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  • Pyrantel Pamoate
    Pyrantel Pamoate
    • Cat. No.:
    • B1679901
    • CAS No.:
    • 22204-24-6
    • Molecular Formula:
    • C23H16O6.C11H14N2S
      C34H30N2O6S
    • Molecular Weight:
    • 594.7 g/mol
    Description
    Pyrantel pamoate is an odorless light yellow to tan crystalline powder. Tasteless. Used medicinally against nematodes in animals.
    Pyrantel pamoate is an organic molecular entity.
    Broad spectrum antinematod...
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